Cas no 79-30-1 (Isobutyryl chloride)
Isobutyryl chloride Chemical and Physical Properties
Names and Identifiers
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- 2-Methylpropanoyl chloride
- isobutyrl chloride
- ISOBUTYROYL CHLORIDE (IBCL)
- Isobutyryl chloride
- 2-Methylpropanoyl chloride (ACI)
- Isobutyryl chloride (6CI, 7CI, 8CI)
- 2,2-Dimethylacetyl chloride
- 2-Methylpropanoic acid chloride
- 2-Methylpropionyl chloride
- 2-Propylcarbonyl chloride
- Chloro isopropyl ketone
- Dimethylacetyl chloride
- i-Butyryl chloride
- Isobutanoyl chloride
- Isobutyric acid chloride
- Isobutyroyl chloride
- Isopropanecarbonyl chloride
- α-Methylpropionyl chloride
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- MDL: MFCD00000717
- Inchi: 1S/C4H7ClO/c1-3(2)4(5)6/h3H,1-2H3
- InChI Key: DGMOBVGABMBZSB-UHFFFAOYSA-N
- SMILES: O=C(C(C)C)Cl
- BRN: 605393
Computed Properties
- Exact Mass: 106.01900
- Monoisotopic Mass: 106.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 58.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
Experimental Properties
- Color/Form: Colorless Transparent Liquid
- Density: 1.017 g/mL at 25 °C(lit.)
- Melting Point: −90 °C (lit.)
- Boiling Point: 93°C
- Flash Point: Fahrenheit: 46.4 ° f
Celsius: 8 ° c - Refractive Index: n20/D 1.407(lit.)
- PH: <7 (H2O)
- Solubility: Miscible with chloroform, glacial acetic acid, ether, toluene, methylene chloride and benzene.
- Water Partition Coefficient: React
- PSA: 17.07000
- LogP: 1.40780
- Vapor Pressure: 0.07 mmHg ( 20 °C)
- Sensitiveness: Moisture Sensitive
- Solubility: Decompose in water and ethanol. Soluble in diethyl ether.
Isobutyryl chloride Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H225,H314
- Warning Statement: P210,P280,P305+P351+P338,P310
- Hazardous Material transportation number:UN 2395 3/PG 2
- WGK Germany:1
- Hazard Category Code: 11-35
- Safety Instruction: S16-S23-S26-S36-S45-S36/37/39-S28A
- FLUKA BRAND F CODES:13
- RTECS:UC3944000
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Hazardous Material Identification:
- HazardClass:3
- PackingGroup:II
- TSCA:Yes
- Explosive Limit:2.1-8.2%(V)
- Safety Term:3
- Packing Group:II
- Risk Phrases:R11; R23; R35
- Packing Group:II
- Hazard Level:3
- Storage Condition:Store at RT.
Isobutyryl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 580093-25G |
Isobutyryl chloride, 98% |
79-30-1 | 98% | 25G |
¥ 67 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 580093-100G |
Isobutyryl chloride, 98% |
79-30-1 | 98% | 100G |
¥ 219 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 580093-500G |
Isobutyryl chloride, 98% |
79-30-1 | 98% | 500G |
¥ 784 | 2022-04-26 | |
| TRC | I780680-5g |
Isobutyryl Chloride |
79-30-1 | 5g |
$ 150.00 | 2023-09-07 | ||
| TRC | I780680-25g |
Isobutyryl Chloride |
79-30-1 | 25g |
$ 173.00 | 2023-09-07 | ||
| TRC | I780680-250g |
Isobutyryl Chloride |
79-30-1 | 250g |
$ 241.00 | 2023-09-07 | ||
| Fluorochem | 995019-100g |
Isobutyryl Chloride |
79-30-1 | 97% | 100g |
£22.00 | 2022-02-28 | |
| Fluorochem | 995019-500g |
Isobutyryl Chloride |
79-30-1 | 97% | 500g |
£66.00 | 2022-02-28 | |
| Apollo Scientific | OR10005-100g |
Isobutanoyl chloride |
79-30-1 | 98% | 100g |
£30.00 | 2025-02-19 | |
| Apollo Scientific | OR10005-500g |
Isobutanoyl chloride |
79-30-1 | 98% | 500g |
£110.00 | 2025-02-19 |
Isobutyryl chloride Production Method
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Isobutyryl chloride Raw materials
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Isobutyryl chloride Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on Isobutyryl chloride
Isobutyryl Chloride (CAS No. 79-30-1): A Versatile Chemical Intermediate in Modern Research and Industry
Isobutyryl chloride, with the chemical formula C4H7ClO, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. Its CAS number, CAS No. 79-30-1, uniquely identifies it in scientific and industrial databases, underscoring its importance as a building block for various high-value applications. This compound, characterized by its reactive acyl chloride functionality, has garnered considerable attention due to its role in the synthesis of complex molecules, particularly in the development of bioactive compounds.
The utility of Isobutyryl chloride stems from its ability to participate in a wide array of chemical reactions, making it an indispensable reagent in both academic laboratories and industrial settings. One of its most notable applications is in the production of esters and amides, which are pivotal in formulating drugs, fragrances, and polymers. The reactivity of the acyl chloride group allows for efficient acylation of nucleophiles, a process that is fundamental in constructing intricate molecular architectures.
In recent years, advancements in synthetic methodologies have highlighted the importance of Isobutyryl chloride in the development of novel therapeutic agents. For instance, researchers have leveraged its reactivity to synthesize isobutyryl derivatives that exhibit potent biological activities. These derivatives have shown promise in preclinical studies as modulators of various signaling pathways, making them attractive candidates for further development into treatments for neurological disorders and inflammatory conditions.
The role of CAS No. 79-30-1 compounds like Isobutyryl chloride extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its incorporation into synthetic routes has enabled the creation of novel pesticides and crop protection agents that enhance agricultural productivity while minimizing environmental impact. This dual functionality underscores the compound's versatility and its significance in addressing global challenges related to food security and sustainability.
From a mechanistic perspective, the chemistry involving Isobutyryl chloride has been extensively studied to optimize reaction conditions and improve yields. Recent research has focused on developing greener synthetic protocols that reduce reliance on hazardous reagents and solvents. These efforts align with broader trends in sustainable chemistry, where minimizing waste and energy consumption are paramount. The application of catalytic systems has emerged as a particularly promising approach, offering efficient acylation reactions under milder conditions.
The pharmacological relevance of derivatives synthesized from Isobutyryl chloride continues to be a focal point in medicinal chemistry research. Studies have demonstrated that isobutyryl-based compounds can interact with biological targets in unique ways, leading to the discovery of new drug candidates with improved efficacy and reduced side effects. For example, modifications of the isobutyryl moiety have been explored to enhance binding affinity to enzymes and receptors involved in metabolic disorders.
In industrial applications, the demand for high-purity Isobutyryl chloride has driven innovations in manufacturing processes. Continuous flow chemistry has emerged as a particularly effective method for producing this compound with high yield and minimal byproducts. Such advancements not only improve economic feasibility but also enhance safety by reducing manual handling requirements. The scalability of these processes ensures that sufficient quantities of the compound can be supplied to meet growing market demands.
The future prospects for CAS No. 79-30-1-based compounds like Isobutyryl chloride are promising, with ongoing research exploring new applications and refining existing synthetic strategies. The integration of computational chemistry tools has accelerated the discovery process by enabling virtual screening of potential derivatives before experimental synthesis. This interdisciplinary approach combines experimental expertise with computational power to streamline drug discovery pipelines.
In conclusion, Isobutyryl chloride, identified by its CAS number CAS No. 79-30-1, remains a cornerstone in modern chemical synthesis and pharmaceutical development. Its diverse applications across multiple industries highlight its importance as a versatile intermediate. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and industrial innovation is set to expand further.
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